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Compound of Interest

Compound Name:
6-Chloroquinoline-2-carboxylic

acid

Cat. No.: B1366947 Get Quote

An In-Depth Technical Guide to 6-Chloroquinoline-2-carboxylic acid (CAS: 59394-30-8)

Executive Summary
6-Chloroquinoline-2-carboxylic acid is a heterocyclic building block of significant interest in

medicinal chemistry and materials science. Its rigid quinoline core, substituted with a reactive

carboxylic acid at the 2-position and an electron-withdrawing chlorine atom at the 6-position,

makes it a versatile scaffold for the synthesis of complex molecular architectures. Quinoline

derivatives have a well-established history in drug discovery, demonstrating a wide range of

biological activities including antimalarial, anticancer, antimicrobial, and anti-inflammatory

properties[1][2][3]. This guide provides a comprehensive overview of the compound's

properties, a detailed synthetic protocol, its applications in research, and essential safety and

handling procedures for laboratory use.

Physicochemical and Spectroscopic Profile
The fundamental properties of 6-Chloroquinoline-2-carboxylic acid are critical for its

application in synthetic chemistry. The data presented below has been compiled from various

chemical suppliers and databases.

Physical and Chemical Properties
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Property Value Source

CAS Number 59394-30-8 [4][5]

Molecular Formula C₁₀H₆ClNO₂ [4][6]

Molecular Weight 207.61 g/mol [4][6]

Melting Point 228 °C [5]

Boiling Point 382.1 ± 27.0 °C (Predicted) [5]

Density 1.469 ± 0.06 g/cm³ (Predicted) [5]

Appearance White to off-white powder/solid [7]

Solubility

Information not readily

available, but expected to have

low water solubility.

[4][8]

Computational Data
Descriptor Value Source

TPSA (Topological Polar

Surface Area)
50.19 Å² [6]

LogP (Octanol-Water Partition

Coeff.)
2.5864 [6]

Hydrogen Bond Donors 1 [6]

Hydrogen Bond Acceptors 2 [6]

Rotatable Bonds 1 [6]

Spectroscopic Data
Spectroscopic analysis is essential for structure confirmation and purity assessment.
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Technique Data Source

¹H NMR

(400 MHz, DMSO-d₆) δ: 8.41-

8.39 (m, 1H, aromatic H); 8.20-

8.11 (m, 3H, aromatic H); 7.82-

7.79 (m, 1H, aromatic H).

[7]

Mass Spectrometry m/z = 208.01 (M+H)⁺ [7]

Infrared (IR)

Characteristic absorptions

expected: a very broad O-H

stretch (~3400-3000 cm⁻¹), a

C=O stretch (~1710 cm⁻¹), and

aromatic C=C stretches

(~1600, 1500 cm⁻¹).

[9][10]

Synthesis and Manufacturing
The synthesis of substituted quinolines is a cornerstone of heterocyclic chemistry. While

several named reactions like the Combes, Pfitzinger, and Skraup syntheses can be used to

generate the core quinoline scaffold[2][11][12][13][14], a direct and efficient laboratory-scale

preparation of 6-Chloroquinoline-2-carboxylic acid often involves the oxidation of a readily

available precursor.

Recommended Synthetic Protocol: Oxidation of 6-
Chloroquinoline-2-carboxaldehyde
This procedure details the conversion of 6-chloroquinoline-2-carboxaldehyde to the target

carboxylic acid using a mild but effective oxidizing agent, sodium chlorite. This method avoids

harsh conditions that could lead to side reactions on the sensitive quinoline ring.
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Reactants & Solvents

Reaction & Workup

Final Product
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Caption: Synthetic workflow for 6-Chloroquinoline-2-carboxylic acid.
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Detailed Step-by-Step Methodology:[7]

Reaction Setup: In a suitable reaction vessel, dissolve 6-chloroquinoline-2-carboxaldehyde

(e.g., 536 mg, 2.8 mmol) in a mixture of tert-butanol (56 ml) and 2-methyl-2-butene (14 ml).

The 2-methyl-2-butene acts as a scavenger for the hypochlorite byproduct, preventing

unwanted side reactions.

Oxidant Preparation: In a separate beaker, prepare a solution of sodium chlorite (2.4 g) and

sodium dihydrogen phosphate (2.4 g) in water (24 ml). The phosphate buffer helps maintain

a stable pH for optimal reaction.

Addition: Slowly add the aqueous oxidant solution dropwise to the solution of the aldehyde

over approximately 5 minutes with stirring.

Reaction: Stir the resulting mixture at room temperature for 4 hours. Monitor the reaction

progress using an appropriate technique like Thin Layer Chromatography (TLC).

Workup - Solvent Removal: Upon completion, remove the organic solvents (tert-butanol and

2-methyl-2-butene) by distillation under reduced pressure.

Precipitation: Add water (30 ml) to the remaining residue. A white precipitate of the product

should form.

Isolation: Collect the precipitate by filtration. Wash the solid thoroughly with water to remove

any residual inorganic salts.

Drying: Dry the final product, 6-chloroquinoline-2-carboxylic acid, under vacuum,

preferably in the presence of a desiccant like phosphorus pentoxide. This protocol reportedly

yields the product as a white powder with a high yield (around 87%).[7]

Applications in Research & Drug Discovery
The true value of 6-Chloroquinoline-2-carboxylic acid lies in its role as a versatile

intermediate. The carboxylic acid moiety serves as a synthetic handle for derivatization into

amides, esters, and other functional groups, while the chloro-substituent can be modified

through nucleophilic aromatic substitution reactions, opening up a vast chemical space for

exploration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02451013.htm
https://www.benchchem.com/product/b1366947?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02451013.htm
https://www.benchchem.com/product/b1366947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Scaffold

Derivatization Therapeutic Potential
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Caption: Role as a versatile scaffold in drug discovery.

Anticancer Research
The quinoline scaffold is a privileged structure in anticancer drug design. Derivatives of

quinoline carboxylic acids have shown significant antiproliferative activity against various

cancer cell lines, including breast (MCF7) and cervical (HeLa) cancer cells.[15] Specifically, the

presence of a chlorine atom at the 6-position has been noted in structure-activity relationship

(SAR) studies to be beneficial for cytotoxic activity in some contexts.[16] 6-Chloro-2-quinolone-

3-carboxamide derivatives, structurally similar to amides that could be synthesized from the

topic compound, have been investigated as potent anticancer agents.[17] The proposed

mechanism for some quinoline derivatives involves the chelation of divalent metals or

interaction with molecular targets like enzymes and receptors, thereby blocking substrate

access and inhibiting cell growth.[15][18]

Antimicrobial and Antiviral Applications
Quinoline-based compounds have a long history as antimalarial agents (e.g., Chloroquine),

and research continues into new derivatives for a range of infectious diseases.[2] The quinoline

carboxylic acid motif is a key component of quinolone antibiotics. While the topic compound is

not a direct antibiotic, it serves as a precursor for molecules that could be screened for
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antibacterial, antifungal, or antiviral properties.[3][19] For instance, quinoline derivatives are

being investigated as potential inhibitors of HIV-1 integrase.[2]

Material Science
Beyond pharmaceuticals, this compound is a valuable intermediate for creating novel

materials. Its incorporation into polymers or nanomaterials can impart specific properties such

as enhanced chemical resistance, durability, or unique optical and electronic characteristics.

[20]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be strictly followed when

handling 6-Chloroquinoline-2-carboxylic acid. The information below is a summary of key

points from safety data sheets (SDS).

Hazard Identification: This compound is classified as an irritant. It may cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[21] Contact

may result in itching, redness, scaling, or pain.[4]

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always

inspect gloves before use and dispose of them in accordance with good laboratory

practices.[4]

Eye Protection: Use chemical safety goggles or a face shield.[4][22]

Skin and Body Protection: Wear a lab coat or suitable protective clothing.[4]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.

If dust is generated, a NIOSH-approved respirator may be necessary.[4][22]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.[4][8]
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Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing.[4][8]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[8]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands

thoroughly after handling. Keep away from sources of ignition and strong oxidizing agents.

[4][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][8]

Fire Fighting and Spills:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[4]

Hazards from Combustion: Thermal decomposition may produce toxic gases such as

carbon oxides, nitrogen oxides, and hydrogen chloride.[4]

Spills: Wear protective equipment. Vacuum or sweep up the material and place it into a

suitable disposal container. Avoid generating dust. Do not let the product enter drains.[4]

Conclusion
6-Chloroquinoline-2-carboxylic acid (CAS 59394-30-8) is more than a simple chemical; it is

a key enabler for innovation in pharmaceutical and material science research. Its defined

structure, coupled with versatile reactivity, provides a reliable starting point for the synthesis of

novel compounds with significant biological and physical properties. This guide has provided

the core technical information necessary for researchers to effectively synthesize, characterize,

and safely handle this compound, empowering them to unlock its full potential in their scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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